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Compound of Interest

Compound Name:
4-Methylthiophen-2-amine

hydrochloride

CAS No.: 930299-88-0

Cat. No.: B1439982

Get Quote

Executive Summary & Chemical Profile
4-Methylthiophen-2-amine hydrochloride (CAS: 930299-88-0) is a specialized heterocyclic

building block primarily utilized in the synthesis of advanced pharmaceutical candidates,

specifically kinase inhibitors (SYK, LRRK2) and thienopyrimidine-based antineoplastic agents.

[1]

Unlike its carboxylated counterparts (e.g., Gewald products like methyl 3-amino-4-

methylthiophene-2-carboxylate), this decarboxylated scaffold offers a unique steric and

electronic profile due to the exposed C3 and C5 positions.[1] However, this structural

advantage comes with a significant handling challenge: the free base is highly electron-rich and

prone to rapid oxidative polymerization.[1] Consequently, the hydrochloride salt is the only

viable storage form, and experimental protocols must account for in situ neutralization.[1]
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Property Data

CAS (HCl Salt) 930299-88-0

CAS (Free Base) 14770-82-2

Formula C₅H₇NS[1][2][3] · HCl

MW 149.64 g/mol

Appearance Off-white to beige hygroscopic powder

Solubility
Soluble in water, DMSO, Methanol; Insoluble in

non-polar organics

Stability
High Risk: Free base decomposes in air/light.

Store salt at 2-8°C under Argon.

Critical Handling Protocols: The "In Situ" Imperative
As a Senior Application Scientist, I cannot overstate this rule: Never isolate the free base of 4-

methylthiophen-2-amine for storage. The electron-donating amino group activates the

thiophene ring towards electrophilic attack by atmospheric oxygen, leading to tar formation

within minutes.[1]

Protocol A: Safe Neutralization & Immediate Coupling
Use this workflow for acylation, sulfocylation, or urea formation.[1]

Dissolution: Suspend 1.0 eq of 4-Methylthiophen-2-amine HCl in anhydrous solvent (DCM or

DMF depending on downstream solubility).

Base Addition: Cool to 0°C. Add 2.2 eq of DIPEA (N,N-Diisopropylethylamine) or TEA

dropwise.

Note: The solution may darken slightly; this is normal but indicates the clock has started.

Electrophile Introduction: Immediately add the electrophile (e.g., acid chloride, isocyanate) to

the cold solution.
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Reaction: Allow to warm to RT only after the electrophile is fully added to trap the amine.

Key Applications in Drug Discovery[4]
Kinase Inhibitor Scaffolds (SYK & LRRK2)
The 4-methylthiophen-2-amine moiety is a bioisostere for aniline in Type I and Type II kinase

inhibitors.[1] It is frequently employed to modulate the solubility and metabolic stability of the

"hinge-binding" region of the drug molecule.

Mechanism: The thiophene sulfur can engage in non-classical hydrogen bonding or

hydrophobic interactions within the ATP binding pocket.

Target Classes: Spleen Tyrosine Kinase (SYK) and Leucine-rich repeat kinase 2 (LRRK2).[1]

Thienopyrimidine Synthesis
Reacting 4-methylthiophen-2-amine with nitriles or formamide derivatives yields

thienopyrimidines, a privileged scaffold in oncology (e.g., PI3K inhibitors).[1]

Pathway: The C3 position is nucleophilic. Reaction with an electrophilic nitrile (under acidic

conditions) or a Vilsmeier reagent allows for cyclization fused to the C2-C3 bond.

Bioactive Hybrid Synthesis
The scaffold is used to create triazole-thiophene hybrids, which exhibit antifungal and

antimicrobial properties.[1]

Visualizing the Synthetic Landscape
The following diagram maps the reactivity profile of 4-Methylthiophen-2-amine HCl, highlighting

the divergence between stable salt storage and reactive pathways.
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Figure 1: Reactivity and stability map.[1] Note the critical branching point at the Free Base

stage.

Detailed Experimental Protocol
Synthesis of N-(4-methylthiophen-2-yl)benzamide A self-validating test reaction to confirm

reagent quality.

Reagents
4-Methylthiophen-2-amine HCl (1.0 eq, 149.6 mg, 1 mmol)[1]

Benzoyl chloride (1.05 eq, 122 µL)[1]

Triethylamine (2.2 eq, 306 µL)[1]

Dichloromethane (DCM), anhydrous (5 mL)[1]

Methodology
Setup: Flame-dry a 25 mL round-bottom flask and purge with Argon.

Suspension: Add the amine HCl salt and DCM. The salt will not fully dissolve.
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Activation: Add Triethylamine dropwise at 0°C. The mixture will become homogenous or

slightly cloudy; a color change to pale yellow is expected.

Coupling:Within 5 minutes, add Benzoyl chloride dropwise.

Monitoring: Stir at 0°C for 30 mins, then warm to RT. Monitor by TLC (Hexane/EtOAc 3:1).

The starting material spot (baseline) should disappear.

Workup: Quench with sat. NaHCO₃. Extract with DCM (3x). Wash organics with 1M HCl (to

remove unreacted amine/TEA) and Brine. Dry over Na₂SO₄.

Validation: 1H NMR should show the amide proton (~10-11 ppm) and the distinct thiophene

doublets (shifted downfield due to the amide EWG effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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